Cas no 63181-76-0 ()

• CAS No: 63181-76-0
• MF: C₁₆H₂₁NO₆
• MW: 323.34104514122
• CID: 2789914
• PubChem ID: 71373229
• Update Time: 2025-04-21

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C16H21NO6/c1-10(2)8-22-15(18)12-6-5-7-13(17(20)21)14(12)16(19)23-9-11(3)4/h5-7,10-11H,8-9H2,1-4H3
• InChI Key： KPVFLCPENCRJPS-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC=CC=1C(=O)OCC(C)C)[N+](=O)[O-])=O)CC(C)C

Computed Properties

• Exact Mass: 323.13688739Da
• Monoisotopic Mass: 323.13688739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 98.4Ų